Cas no 6267-91-0 (1,7,8,9-tetrahydro-2-methyl-8-thioxo-6H-Purin-6-one)
6267-91-0 structure
Product Name:1,7,8,9-tetrahydro-2-methyl-8-thioxo-6H-Purin-6-one
CAS No:6267-91-0
MF:C6H6N4OS
MW:182.203038692474
CID:957185
PubChem ID:135513520
Update Time:2025-04-19
1,7,8,9-tetrahydro-2-methyl-8-thioxo-6H-Purin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 1,7,8,9-tetrahydro-2-methyl-8-thioxo-6H-Purin-6-one
- 2-methyl-8-sulfanylidene-7,9-dihydro-3H-purin-6-one
- 2-methyl-8-thioxo-1,7,8,9-tetrahydro-purin-6-one
- 2-methyl-8-thioxo-3,7,8,9-tetrahydro-6H-purin-6-one
- AC1MPESW
- HMS3078J07
- NSC34512
- NSC-34512
- 6267-91-0
- DS-004255
- CHEMBL1726943
- DTXSID80392218
- SMR001526649
- MLS002607887
-
- Inchi: 1S/C6H6N4OS/c1-2-7-4-3(5(11)8-2)9-6(12)10-4/h1H3,(H3,7,8,9,10,11,12)
- InChI Key: IJMNCEKDBNAZCF-UHFFFAOYSA-N
- SMILES: S=C1NC2=C(C(NC(C)=N2)=O)N1
Computed Properties
- Exact Mass: 182.02638
- Monoisotopic Mass: 182.02623200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- PSA: 65.52
- LogP: 0.61720
1,7,8,9-tetrahydro-2-methyl-8-thioxo-6H-Purin-6-one Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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